Cas no 2613384-05-5 (7-(methylsulfanyl)-4-azaspiro2.5octane hydrochloride)

• Product Name: 7-(methylsulfanyl)-4-azaspiro2.5octane hydrochloride
• CAS No: 2613384-05-5
• MF: C₈H₁₆ClNS
• MW: 193.73733997345
• MDL: MFCD33031771
• CID: 5663323
• PubChem ID: 155943469
• Update Time: 2025-06-27

7-(methylsulfanyl)-4-azaspiro2.5octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride
• 2613384-05-5
• 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride
• EN300-27735740
• Z4911730352
• 7-(methylsulfanyl)-4-azaspiro2.5octane hydrochloride

• MDL： MFCD33031771
• Inchi： 1S/C8H15NS.ClH/c1-10-7-2-5-9-8(6-7)3-4-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： SNGQRIHSWBIFAT-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1CCNC2(C1)CC2

Computed Properties

• Exact Mass: 193.0691984g/mol
• Monoisotopic Mass: 193.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 7-(methylsulfanyl)-4-azaspiro2.5octane hydrochloride

Introduction to 7-(Methylsulfanyl)-4-azaspiro[2.5]octane Hydrochloride (CAS No. 2613384-05-5)

7-(Methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride (CAS No. 2613384-05-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and methylsulfanyl group, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride consists of a spirocyclic framework with a central nitrogen atom and a methylsulfanyl substituent. The spirocyclic structure is known to confer enhanced stability and bioavailability, while the methylsulfanyl group can influence the compound's reactivity and biological activity. These structural features make it an attractive target for drug design and development.

Recent studies have highlighted the potential of 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride has also been investigated for its neuroprotective effects. Studies conducted by researchers at the University of California, Los Angeles (UCLA) have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are believed to be mediated through its antioxidant properties and its ability to enhance mitochondrial function.

The pharmacokinetic profile of 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and exhibits good tissue distribution, particularly in the brain and inflamed tissues. Its metabolic stability and low toxicity further enhance its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

The development of 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride as a therapeutic agent is supported by its unique chemical structure and multifaceted biological activities. Its anti-inflammatory and neuroprotective properties make it a promising candidate for the treatment of a wide range of diseases characterized by chronic inflammation and neurodegeneration. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapies that address unmet medical needs.

In conclusion, 7-(methylsulfanyl)-4-azaspiro[2.5]octane hydrochloride (CAS No. 2613384-05-5) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities position it as a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.